Cas no 950694-01-6 (2-[2-(Trifluoromethyl)benzene-1-sulfonyl]pyridine)

• Product Name: 2-[2-(Trifluoromethyl)benzene-1-sulfonyl]pyridine
• CAS No: 950694-01-6
• MF: C₁₂H₈F₃NO₂S
• MW: 287.257632255554
• CID: 2818607
• PubChem ID: 57356899
• Update Time: 2025-04-21

2-[2-(Trifluoromethyl)benzene-1-sulfonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(Trifluoromethyl)benzene-1-sulfonyl]pyridine
• DTXSID30723477
• 950694-01-6

• Inchi： 1S/C12H8F3NO2S/c13-12(14,15)9-5-1-2-6-10(9)19(17,18)11-7-3-4-8-16-11/h1-8H
• InChI Key： WMCWBUVQIJCGDE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)(C1C=CC=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 287.02278416Da
• Monoisotopic Mass: 287.02278416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų